Ethyl 4,5-dihydronaphtho[1,2-b]thiophene-2-carboxylate

• IUPAC Name: ethyl 4,5-dihydrobenzo[g][1]benzothiole-2-carboxylate
• InChI: InChI=1S/C15H14O2S/c1-2-17-15(16)13-9-11-8-7-10-5-3-4-6-12(10)14(11)18-13/h3-6,9H,2,7-8H2,1H3
• InChI Key: VAEWXGXOYMXYFS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(S1)C3=CC=CC=C3CC2
• Molecular Formula: C15H14O2S
• Molecular Weight: 258.3 g/mol

Description

It has shown significant antitumor activity against various solid tumors by targeting vascular endothelial growth factor receptor 2, c-Kit, and platelet-derived growth factor receptor β . This compound is particularly effective in inhibiting cell proliferation and inducing apoptosis in cancer cells .

Scientific Research Applications

SHR1020 has a wide range of scientific research applications, including:

Chemistry: Used as a model compound to study multi-targeted kinase inhibition and its effects on various biochemical pathways.

Biology: Employed in cellular studies to investigate its impact on cell proliferation, apoptosis, and angiogenesis.

Medicine: Undergoing clinical trials for its potential use in treating various cancers, including gastric cancer and non-small cell lung cancer

Industry: Utilized in the development of new therapeutic agents and as a reference compound in drug discovery.

Safety and Hazards

The compound has been classified with the signal word “Warning” and has the following hazard statements: H302-H315-H319-H335. The precautionary statements associated with it are P261-P305+P351+P338.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of SHR1020 involves multiple steps, including the formation of key intermediates and their subsequent reactions under specific conditions. The detailed synthetic routes and reaction conditions are proprietary and not fully disclosed in public literature. it is known that the synthesis involves the use of various reagents and catalysts to achieve the desired chemical structure .

Industrial Production Methods

Industrial production of SHR1020 typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes rigorous quality control measures to maintain consistency and efficacy of the final product .

Chemical Reactions Analysis

Types of Reactions

SHR1020 undergoes several types of chemical reactions, including:

Oxidation: Involves the addition of oxygen or removal of hydrogen.

Reduction: Involves the addition of hydrogen or removal of oxygen.

Substitution: Involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products

The major products formed from these reactions are typically derivatives of SHR1020 with modified functional groups, which can enhance or alter its biological activity .

Mechanism of Action

SHR1020 exerts its effects by inhibiting the activity of multiple tyrosine kinases, including vascular endothelial growth factor receptor 2, c-Kit, and platelet-derived growth factor receptor β . These kinases play crucial roles in tumor growth and angiogenesis. By blocking their activity, SHR1020 effectively reduces tumor proliferation and induces apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

Sunitinib: Another multi-targeted tyrosine kinase inhibitor used in cancer treatment.

Sorafenib: Inhibits multiple kinases involved in tumor growth and angiogenesis.

Pazopanib: Targets vascular endothelial growth factor receptors and other kinases.

Uniqueness of SHR1020

SHR1020 is unique due to its potent inhibition of multiple targets with high specificity and efficacy. It has shown superior antitumor activity compared to other similar compounds in preclinical studies .